nodulisporic acid C1

• Molecular Formula: C43H57NO6
• Molecular Weight: 683.9 g/mol
• IUPAC Name: (E)-3-[(2S,3S,6S,8S,10S,11R,14S,25R,26S)-6,26-dihydroxy-2,3,10,22,22,24,24-heptamethyl-28-(3-methylbut-2-enyl)-7,23-dioxa-30-azaoctacyclo[14.14.0.02,14.03,11.06,10.017,29.019,27.020,25]triaconta-1(16),17,19(27),20,28-pentaen-8-yl]-2-methylprop-2-enoic acid
• InChI: InChI=1S/C43H57NO6/c1-22(2)11-13-26-32-27(30-21-38(4,5)50-39(6,7)33(30)35(32)45)19-28-29-18-24-12-14-31-40(8,42(24,10)36(29)44-34(26)28)15-16-43(48)41(31,9)20-25(49-43)17-23(3)37(46)47/h11,17,19,21,24-25,31,33,35,44-45,48H,12-16,18,20H2,1-10H3,(H,46,47)/b23-17+/t24-,25+,31+,33+,35+,40-,41-,42+,43-/m0/s1
• InChI Key: MCGZCRGDIAILMI-RPELRLKOSA-N
• Isomeric SMILES: CC(=CCC1=C2C(=CC3=C1[C@H]([C@H]4C3=CC(OC4(C)C)(C)C)O)C5=C(N2)[C@]6([C@H](C5)CC[C@@H]7[C@@]6(CC[C@]8([C@]7(C[C@H](O8)/C=C(\C)/C(=O)O)C)O)C)C)C
• Canonical SMILES: CC(=CCC1=C2C(=CC3=C1C(C4C3=CC(OC4(C)C)(C)C)O)C5=C(N2)C6(C(C5)CCC7C6(CCC8(C7(CC(O8)C=C(C)C(=O)O)C)O)C)C)C
• synonyms: nodulisporic acid C1

Description

nodulisporic acid C1 is a natural product found in Nodulisporium and Hypoxylon with data available.

Scientific Research Applications

Indole Diterpenes and Insecticidal Activity

Nodulisporic acid C1, along with its analogs nodulisporic acids C and C2, are part of the D-ring-opened nodulisporic acids isolated from the fungus Nodulisporium sp. These compounds have shown notable insecticidal activities. For example, nodulisporic acid C has demonstrated significant effectiveness against fleas, indicating potential applications in controlling flea infestations (Ondeyka et al., 2003).

Biosynthesis Insights

Research has also focused on understanding the biosynthesis of nodulisporic acids. A gene cluster responsible for the biosynthesis of these acids was identified in the genome of the filamentous fungus Hypoxylon pulicicidum. This discovery has shed light on the enzymatic processes involved in creating these complex molecules, such as nodulisporic acid F, a core compound for the series (Van de Bittner et al., 2018).

Synthetic Approaches

Efforts in chemical synthesis have been directed towards nodulisporic acid C. A notable achievement is the enantioselective synthesis of (-)-nodulisporic acid C through a process involving diastereoselective polycyclizations, demonstrating the chemical feasibility of producing these compounds in a laboratory setting (Godfrey et al., 2018).

Biogeographic Studies

Studies on the biogeography and relatedness of Nodulisporium strains producing nodulisporic acid have revealed insights into the environmental distribution and genetic differentiation of these fungi. These findings are significant for understanding the natural production and potential applications of nodulisporic acid (Polishook et al., 2001).

Insecticide-Producing Endophyte Research

Nodulisporic acids have been identified as potent systemic agents against blood-feeding arthropods, derived from endophytic fungal strains. Research in this area contributes to the broader understanding of the ecological role and potential pharmaceutical applications of these compounds (Bills et al., 2012).